Cas no 24942-54-9 (2-chloro-1-ethenyl-4-methylbenzene)
2-chloro-1-ethenyl-4-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-1-ethenyl-4-methylbenzene
- Benzene, 2-chloro-1-ethenyl-4-methyl-
- SCHEMBL139560
- 24942-54-9
- EN300-1997770
-
- Inchi: 1S/C9H9Cl/c1-3-8-5-4-7(2)6-9(8)10/h3-6H,1H2,2H3
- InChI Key: SZSWKGVWJBZNIH-UHFFFAOYSA-N
- SMILES: C1(C=C)=CC=C(C)C=C1Cl
Computed Properties
- Exact Mass: 152.0392780g/mol
- Monoisotopic Mass: 152.0392780g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
2-chloro-1-ethenyl-4-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1997770-0.05g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 0.05g |
$528.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-0.1g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 0.1g |
$553.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-0.25g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 0.25g |
$579.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-0.5g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 0.5g |
$603.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-1.0g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1997770-2.5g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 2.5g |
$1230.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-5.0g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1997770-10.0g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1997770-1g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 1g |
$628.0 | 2023-09-16 | ||
| Enamine | EN300-1997770-5g |
2-chloro-1-ethenyl-4-methylbenzene |
24942-54-9 | 5g |
$1821.0 | 2023-09-16 |
2-chloro-1-ethenyl-4-methylbenzene Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-chloro-1-ethenyl-4-methylbenzene
Introduction to 2-Chloro-1-ethenyl-4-methylbenzene (CAS No. 24942-54-9)
2-Chloro-1-ethenyl-4-methylbenzene, with the CAS number 24942-54-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 1-(4-chlorostyryl)-4-methylbenzene, is characterized by its unique molecular structure, which includes a chloro group, an ethenyl group, and a methyl group attached to a benzene ring. The combination of these functional groups imparts specific chemical and physical properties that make it valuable for various applications.
The molecular formula of 2-chloro-1-ethenyl-4-methylbenzene is C10H9Cl, and its molecular weight is approximately 168.63 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 175°C. It is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various chemical reactions and processes.
In the realm of organic synthesis, 2-chloro-1-ethenyl-4-methylbenzene serves as an important intermediate for the synthesis of more complex molecules. Its reactivity is primarily attributed to the presence of the ethenyl group, which can undergo various reactions such as addition, substitution, and polymerization. Recent studies have explored its use in the synthesis of functionalized polymers and conjugated materials, which have potential applications in electronics and energy storage devices.
In the pharmaceutical industry, 2-chloro-1-ethenyl-4-methylbenzene has been investigated for its potential as a building block for drug molecules. The chloro and methyl groups can be modified through various chemical transformations to introduce additional functional groups that enhance the biological activity of the final product. For instance, recent research has focused on using this compound as a precursor for the synthesis of anti-inflammatory drugs and anticancer agents.
The environmental impact of 2-chloro-1-ethenyl-4-methylbenzene has also been a subject of interest. Studies have shown that it can be biodegraded under certain conditions, making it a relatively environmentally friendly compound compared to some other organic solvents. However, proper handling and disposal practices are still essential to minimize any potential risks.
In materials science, 2-chloro-1-ethenyl-4-methylbenzene has been utilized in the development of advanced materials with unique properties. For example, it has been used as a monomer in the synthesis of copolymers with enhanced thermal stability and mechanical strength. These copolymers have found applications in coatings, adhesives, and composite materials.
The safety profile of 2-chloro-1-ethenyl-4-methylbenzene is an important consideration for its use in industrial settings. While it is not classified as a hazardous substance under current regulations, appropriate safety measures should be followed during handling to prevent skin contact and inhalation. Personal protective equipment (PPE) such as gloves and goggles should be worn when working with this compound.
In conclusion, 2-chloro-1-ethenyl-4-methylbenzene (CAS No. 24942-54-9) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and reactivity make it an invaluable intermediate for the synthesis of more complex molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use in various fields, further highlighting its significance in modern scientific endeavors.
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